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Understanding (-)-Ketoconazole-d3

(-)-Ketoconazole-d3 is a deuterated version of the antifungal drug Ketoconazole, where specific hydrogen
atoms are replaced with deuterium (a stable, heavier hydrogen isotope) [1] [2]. It is specifically the

deuterated form of the levoketoconazole enantiomer [1] [2].

Its primary applications in a research setting are:

e Tracer Studies: To track the distribution, metabolism, and fate of the molecule in biological systems

[1][2].
¢ Internal Standard: For highly accurate quantitative analysis using techniques like LC-MS, GC-MS, or
NMR, due to its nearly identical chemical properties to non-deuterated Ketoconazole [1] [2].

Frequently Asked Questions (FAQS)

Question Answer & Technical Guidance
What is the primary use of (-)- It is used as a stable isotope-labeled tracer or an internal
Ketoconazole-d3 in research? standard for quantitative bioanalysis (LC-MS/GC-MS/NMR) [1]

2].
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Question

What is the chemical formula and
molecular weight?

What is the CAS Number for this

compound?

How should (-)-Ketoconazole-d3

be stored?

Answer & Technical Guidance

The chemical formula is C26H25D3CI2N40O4 and the molecular
weight is 534.45 g/mol [1] [2].

The CAS Registry Number is 1217766-70-5 [1] [2].

It should be stored under the recommended conditions specified

in its Certificate of Analysis, typically at room temperature [1] [2].

Troubleshooting Guide: Common Deuteration

Challenges

This table outlines common challenges in deuterated compound research, drawing from general deuteration

science as specific data for (-)-Ketoconazole-d3 was not found in the search results.

Problem

Possible Root Cause

Suggested Solution / Optimization
Strategy

Low Isotopic
Purity

Metabolic
Switching

Unexpected
PKI/PD Profile

Incomplete deuteration during synthesis;
presence of isotopologues/isotopomers

[3] [4].

Deuteration at one site shifts
metabolism to an alternative, potentially
undesired pathway in biological systems

3].

Altered lipophilicity from deuterium
atoms can affect absorption and
distribution; changes in drug-target
interactions [3].

Employ precision deuteration methods
that allow site-specific D-incorporation.
Use high-purity deuterium sources (e.g.,
NaBDa4, D20) [4].

Conduct thorough in vitro and in vivo
metabolism studies early in development
to identify and characterize new
metabolites [3].

Profile absorption, distribution,
metabolism, excretion, and toxicity
(ADMET) properties early. Do not
assume the profile will be identical to the
non-deuterated parent compound [3].
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Suggested Solution /| Optimization

Problem Possible Root Cause

Strategy
High Synthesis Traditional methods require excess Investigate novel synthesis platforms like
Cost & reagents, high temperatures, and Bipolar Membrane Electrodialysis
Complexity complex purification [5] [3]. (BMED), which can produce deuterated

acids/bases from D20 with high isotopic
purity and lower cost [5].

Experimental Workflows

The search results confirm that (-)-Ketoconazole-d3 is used as an internal standard for LC-MS, but do not
provide a detailed protocol. Below is a generalized logical workflow for its application based on standard

laboratory practices.
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For researchers developing new deuteration methods, the following high-level strategy for precision

deuteration, informed by recent advances, can serve as a guide.
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Key Technical Considerations

When working with deuterated compounds like (-)-Ketoconazole-d3, keep these principles in mind:

e The Deuterium Kinetic Isotope Effect (DKIE): The C-D bond is stronger and requires more energy
to break than the C-H bond. This is the primary mechanism by which deuteration can slow a drug's
metabolism, potentially improving its half-life and exposure (AUC) [3].

¢ Analytical Verification is Critical: Always confirm the isotopic purity of your deuterated compound
using appropriate techniques. The search results mention Molecular Rotational Resonance (MRR)
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spectroscopy as a powerful emerging technique for distinguishing between different isotopomers
and isotopologues due to its high sensitivity to moments of inertia [4].

¢ Regulatory Perspective: For a deuterated drug to be approved, it must demonstrate a clear
advantage over its non-deuterated counterpart in terms of efficacy, safety, or dosing frequency [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 Smolecule. All rights reserved. 6/7 Tech Support


https://www.nature.com/articles/s41467-024-52127-6
https://www.musechem.com/blog/opportunities-and-challenges-for-deuteration/?srsltid=AfmBOooA62VyiB8RL01TsY0nzPt_PJ-DBntbQX1HJc7Ma98PH6aTbhDB
https://www.smolecule.com/products/s12874349?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/minus-ketoconazole-d3.html?srsltid=AfmBOoqL1Bsslu_aJr21fVxbIZxvCGSo7S_JutFeaY3kHC7CJmgnrwFE
https://www.medchemexpress.com/minus-ketoconazole-d3.html?locale=ko-KR&srsltid=AfmBOor_RM5KAXhwK6HGrk3LvDVXTZwv9k79BbQNbvbopCHp1NEywkxj
https://www.musechem.com/blog/opportunities-and-challenges-for-deuteration/?srsltid=AfmBOooA62VyiB8RL01TsY0nzPt_PJ-DBntbQX1HJc7Ma98PH6aTbhDB
https://www.nature.com/articles/s41467-024-52127-6
https://pmc.ncbi.nlm.nih.gov/articles/PMC12478549/
https://www.smolecule.com/products/b12874349#optimizing-deuterium-incorporation-in-ketoconazole-d3
https://www.smolecule.com/products/b12874349#optimizing-deuterium-incorporation-in-ketoconazole-d3
https://www.smolecule.com/products/b12874349#optimizing-deuterium-incorporation-in-ketoconazole-d3
https://www.smolecule.com/products/b12874349#optimizing-deuterium-incorporation-in-ketoconazole-d3
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s12874349?utm_src=pdf-bulk
https://www.smolecule.com/products/s12874349?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Root Cause Analysis & Performance Maximization

Specifications & Pricing

Smolecule Contact
) o Address: Ontario, CA 91761, United

Your Ultimate Destination for Small-Molecule (aka. States

smolecule) Compounds, Empowering Innovative

Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 717 Tech Support


https://www.smolecule.com/products/s12874349?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

